Cas no 1421942-59-7 (11-oxo-morgroside VI)

• Product Name: 11-oxo-morgroside VI
• CAS No: 1421942-59-7
• MF: C₆₆H₁₁₀O₃₄
• MW: 1447.55922555923
• CID: 4670712
• Update Time: 2025-07-23

11-oxo-morgroside VI Chemical and Physical Properties

Names and Identifiers

• 11-oxo-morgroside VI
• 19-Norlanost-5-en-11-one, 3,24-bis[(O-β-D-glucopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-25-hydroxy-9-methyl-, (3β,9β,10α,24R)-
• 11-Oxo-mogrosideVI

• Inchi： 1S/C66H110O34/c1-24(9-13-37(63(4,5)88)98-61-55(100-59-53(87)47(81)41(75)31(21-70)94-59)49(83)43(77)33(96-61)23-90-57-51(85)45(79)39(73)29(19-68)92-57)25-15-16-64(6)34-12-10-26-27(66(34,8)35(71)17-65(25,64)7)11-14-36(62(26,2)3)97-60-54(99-58-52(86)46(80)40(74)30(20-69)93-58)48(82)42(76)32(95-60)22-89-56-50(84)44(78)38(72)28(18-67)91-56/h10,24-25,27-34,36-61,67-70,72-88H,9,11-23H2,1-8H3
• InChI Key： SSIALCGQOCTVKZ-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(C(C2)=O)(C)C2CCC(C(C2=CC3)(C)C)OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(O)C(O)C(COC3C(O)C(O)C(O)C(CO)O3)O2)(C)CC1)C)CCC(C(O)(C)C)OC1C(OC2C(O)C(O)C(O)C(CO)O2)C(O)C(O)C(COC2C(O)C(O)C(O)C(CO)O2)O1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 12.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on 11-oxo-morgroside VI

Introduction to 11-oxo-morgroside VI (CAS No. 1421942-59-7)

11-oxo-morgroside VI is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and promising biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1421942-59-7, belongs to the class of flavonoids, which are widely recognized for their antioxidant, anti-inflammatory, and anticancer properties. The presence of an 11-oxo functional group in its molecular framework contributes to its distinctive reactivity and potential therapeutic applications.

The chemical structure of 11-oxo-morgroside VI consists of a polyphenolic backbone with multiple hydroxyl and carbonyl groups, which are typical features of flavonoids. These structural motifs enable the compound to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. Recent studies have highlighted the compound's ability to modulate pathways associated with oxidative stress and inflammation, making it a promising candidate for further investigation in the treatment of chronic diseases.

In the context of modern pharmaceutical research, 11-oxo-morgroside VI has been studied for its potential role in combating oxidative damage and inhibiting the proliferation of cancer cells. Oxidative stress is a key factor in the development of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The antioxidant properties of 11-oxo-morgroside VI have been demonstrated in vitro, where it exhibited significant scavenging activity against reactive oxygen species (ROS). This capability suggests that the compound could help protect cells from oxidative damage, thereby reducing the risk of disease progression.

Moreover, preliminary in vivo studies have shown that 11-oxo-morgroside VI can attenuate inflammation in animal models. Chronic inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory responses has been shown to improve patient outcomes. The compound's ability to modulate inflammatory cytokine production and reduce pro-inflammatory enzyme activity has been observed in experimental settings. These findings support the hypothesis that 11-oxo-morgroside VI could serve as a lead compound for developing novel anti-inflammatory therapies.

The anticancer potential of 11-oxo-morgroside VI has also been explored in detail. Research indicates that the compound can induce apoptosis in cancer cells by activating intrinsic death pathways. Additionally, it has demonstrated the ability to inhibit key enzymes involved in tumor growth and metastasis, such as topoisomerases and kinases. These effects are particularly noteworthy given the increasing resistance observed with conventional chemotherapeutic agents. The unique mechanism of action of 11-oxo-morgroside VI makes it an attractive candidate for combination therapies aimed at overcoming drug resistance.

From a synthetic chemistry perspective, the preparation of 11-oxo-morgroside VI involves complex multistep reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the modification of a flavonoid precursor, followed by functional group interconversion to introduce the characteristic 11-oxo moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for advancing preclinical studies and potential clinical applications.

The pharmacokinetic profile of 11-oxo-morgroside VI is another critical aspect that has been investigated. Studies have revealed that the compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. However, its bioavailability may be limited due to rapid metabolism by cytochrome P450 enzymes. Efforts are ongoing to develop formulations that can enhance stability and prolong circulation time, thereby improving therapeutic efficacy.

In conclusion, 11-oxo-morgroside VI (CAS No. 1421942-59-7) represents a fascinating compound with diverse biological activities that warrant further exploration. Its antioxidant, anti-inflammatory, and anticancer properties make it a promising candidate for developing new treatments for chronic diseases. As research continues to uncover additional mechanisms of action and optimize synthetic routes, 11-oxo-morgroside VI holds significant potential as a therapeutic agent in modern medicine.